Cas no 288628-05-7 (Irosustat)

• Product Name: Irosustat
• CAS No: 288628-05-7
• MF: C₁₄H₁₅NO₅S
• MW: 309.337602853775
• CID: 266787
• PubChem ID: 329824496
• Update Time: 2025-04-19

Irosustat Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid,6,7,8,9,10,11-hexahydro-6-oxobenzo[b]cyclohepta[d]pyran-3-yl ester
• (6-oxo-8,9,10,11-tetrahydro-7H-cyclohepta[c]chromen-3-yl) sulfamate
• 667-COUMATE
• Bn83495(stx64)
• BN 83495
• STX 64
• 667 Coumate
• Irosustat

• Inchi： 1S/C14H15NO5S/c15-21(17,18)20-9-6-7-11-10-4-2-1-3-5-12(10)14(16)19-13(11)8-9/h6-8H,1-5H2,(H2,15,17,18)
• InChI Key： DSLPMJSGSBLWRE-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC2=C(C=1)OC(C1CCCCCC=12)=O

Computed Properties

• Exact Mass: 309.06715
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2

Experimental Properties

• Solubility: DMSO: >20mg/mL
• PSA: 95.69

Irosustat Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptapyrans Cycloheptapyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptapyrans